Cas no 88207-07-2 (5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-)
![5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl- structure](https://www.kuujia.com/scimg/cas/88207-07-2x500.png)
88207-07-2 structure
Product name:5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-
5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-
- 8-methoxy-5-methylbenzo[b]carbazole-6,11-dione
- 88207-07-2
- DTXSID20519629
- 8-Methoxy-5-methyl-5H-benzo[b]carbazole-6,11-dione
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- Inchi: InChI=1S/C18H13NO3/c1-19-14-6-4-3-5-12(14)15-16(19)18(21)13-9-10(22-2)7-8-11(13)17(15)20/h3-9H,1-2H3
- InChI Key: HZOYMCKKSHQYJG-UHFFFAOYSA-N
- SMILES: CN1C2=CC=CC=C2C3=C1C(=O)C4=C(C3=O)C=CC(=C4)OC
Computed Properties
- Exact Mass: 291.08954328g/mol
- Monoisotopic Mass: 291.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3Ų
- XLogP3: 3.3
5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl- Related Literature
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1. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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